Cas no 1270548-58-7 (3-AMINO-3-(2-BROMO-3-FLUOROPHENYL)PROPANENITRILE)

• Product Name: 3-AMINO-3-(2-BROMO-3-FLUOROPHENYL)PROPANENITRILE
• CAS No: 1270548-58-7
• MF: C₉H₈BrFN₂
• MW: 243.075624465942
• CID: 5582580
• PubChem ID: 129946061
• Update Time: 2025-08-05

3-AMINO-3-(2-BROMO-3-FLUOROPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(2-BROMO-3-FLUOROPHENYL)PROPANENITRILE
• Benzenepropanenitrile, β-amino-2-bromo-3-fluoro-
• N15003
• 1270548-58-7

• Inchi： 1S/C9H8BrFN2/c10-9-6(8(13)4-5-12)2-1-3-7(9)11/h1-3,8H,4,13H2
• InChI Key： DTFNZIHWGJYEBN-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(CC#N)N)F

Computed Properties

• Exact Mass: 241.98549g/mol
• Monoisotopic Mass: 241.98549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.548±0.06 g/cm3(Predicted)
• Boiling Point: 369.4±37.0 °C(Predicted)
• pka: 5.95±0.10(Predicted)

Additional information on 3-AMINO-3-(2-BROMO-3-FLUOROPHENYL)PROPANENITRILE

Research Brief on 3-AMINO-3-(2-BROMO-3-FLUOROPHENYL)PROPANENITRILE (CAS: 1270548-58-7): Recent Advances and Applications

In recent years, the compound 3-AMINO-3-(2-BROMO-3-FLUOROPHENYL)PROPANENITRILE (CAS: 1270548-58-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo-fluoro-phenyl and propanenitrile functional groups, has demonstrated promising potential as a key intermediate in the synthesis of bioactive compounds and drug candidates. Recent studies have explored its applications in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3-AMINO-3-(2-BROMO-3-FLUOROPHENYL)PROPANENITRILE in the synthesis of novel Bruton’s tyrosine kinase (BTK) inhibitors. The researchers utilized this compound as a critical building block to develop derivatives with enhanced selectivity and potency against BTK, a target implicated in autoimmune diseases and certain cancers. The study reported a 40% improvement in inhibitory activity compared to earlier analogs, underscoring the compound's versatility in drug design.

Another significant advancement was reported in a 2024 ACS Chemical Biology paper, which investigated the compound's utility in fragment-based drug discovery (FBDD). The researchers employed 3-AMINO-3-(2-BROMO-3-FLUOROPHENYL)PROPANENITRILE as a scaffold to generate a library of fragments for screening against protein-protein interaction (PPI) targets. The study identified several hits with low micromolar affinity, suggesting its potential for modulating challenging biological targets.

From a synthetic chemistry perspective, recent work has focused on optimizing the production and purification of 3-AMINO-3-(2-BROMO-3-FLUOROPHENYL)PROPANENITRILE. A 2023 Organic Process Research & Development article detailed a scalable, high-yield (85%) route using palladium-catalyzed cross-coupling reactions, addressing previous challenges with regioselectivity and byproduct formation. This advancement is expected to facilitate broader adoption of the compound in industrial and academic settings.

In conclusion, 3-AMINO-3-(2-BROMO-3-FLUOROPHENYL)PROPANENITRILE (CAS: 1270548-58-7) continues to emerge as a valuable tool in drug discovery and chemical biology. Its applications span from kinase inhibitor development to fragment-based screening, supported by recent methodological improvements in synthesis. Future research may explore its utility in additional therapeutic areas, such as neurodegenerative diseases or infectious diseases, further expanding its impact on the pharmaceutical landscape.